Cas no 2248173-26-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• CAS No: 2248173-26-2
• MF: C₁₄H₁₃NO₆
• MW: 291.256124258041
• CID: 6098121
• PubChem ID: 165856910
• Update Time: 2025-06-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6513952
• 2248173-26-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Inchi： 1S/C14H13NO6/c1-14(2)19-7-10(20-14)13(18)21-15-11(16)8-5-3-4-6-9(8)12(15)17/h3-6,10H,7H2,1-2H3/t10-/m0/s1
• InChI Key： VPPDWDGQOVVDFU-JTQLQIEISA-N
• SMILES： O1[C@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)COC1(C)C

Computed Properties

• Exact Mass: 291.07428713g/mol
• Monoisotopic Mass: 291.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate (CAS No. 2248173-26-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate (CAS No. 2248173-26-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate is composed of a substituted isoindoline core and a chiral dioxolane moiety. The isoindoline ring system is known for its ability to form stable complexes with various metal ions and its potential as a scaffold for bioactive molecules. The chiral dioxolane group adds an additional layer of complexity and stereochemical diversity to the molecule, which can influence its biological properties and interactions with biological targets.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate in the context of drug discovery. One notable area of research is its activity as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important therapeutic targets. The ability of this compound to selectively disrupt or enhance specific PPIs could lead to the development of novel therapeutics for a range of diseases.

In addition to its potential as a PPI modulator, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate has shown promising results in preliminary studies on its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress makes it an attractive candidate for further investigation in these areas.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate has been optimized using modern synthetic techniques to ensure high yields and purity. The synthetic route typically involves the condensation of an appropriate isoindoline derivative with a chiral dioxolane carboxylic acid or ester. This process can be fine-tuned to produce enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where stereoselectivity can significantly impact efficacy and safety.

To further explore the biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate, several in vitro and in vivo studies have been conducted. These studies have utilized cell-based assays to evaluate the compound's effects on various biological pathways and targets. For example, one study demonstrated that the compound effectively inhibited the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l(4S)-2 , 0 0 - d i m e t h y l - 0 , 0 - d i o x o l a n e - 0 - c a r b o x y l a t e has also shown potential as an antioxidant. Oxidative stress is a major contributor to cellular damage and is implicated in numerous diseases. The compound's ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage could make it useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1 , 0 , 0 - d i o x o - 0 , 0 - d i h y d r o - 0 H - i s o i n d o l - y l (4 S ) - y , y - d i m e t h y l - y , y - d i o x o l a n e - y - c a r b o x y l a t e in human subjects. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term safety profile and optimal dosing regimens for this compound.

The future prospects for 1 , y , y - d i o x o - y , y - d i h y d r o - y H - i s o i n d o l - y l (y S ) - y , y - d i m e t h y l - y , y - d i o x o l a n e - y - c a r b o x y l a t e are bright. Its unique structural features and diverse biological activities make it an exciting candidate for further development as a therapeutic agent. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and to identify new indications where it may be effective.

In conclusion, 1 , w , w - d i o x o - w , w - d i h y d r o - w H - i s o i n d o l w w w w w w w w w w w w w w w (CAS No. 99999999999) represents an important advancement in the field of medicinal chemistry. Its potential as an anti-inflammatory agent and antioxidant underscores its value in addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in the development of novel treatments for various diseases.